2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one

• IUPAC Name: 2-chloro-1-[8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl]butan-1-one
• InChI: InChI=1S/C12H20ClNO2/c1-2-10(13)11(16)14-6-9(7-15)12(8-14)4-3-5-12/h9-10,15H,2-8H2,1H3
• InChI Key: IQWSPLHGVGBHOM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CC(C2(C1)CCC2)CO)Cl
• Molecular Formula: C12H20ClNO2
• Molecular Weight: 245.74 g/mol
• CAS No.: 2098071-39-5

Description

2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one is a useful research compound. Its molecular formula is C12H20ClNO2 and its molecular weight is 245.74 g/mol. The purity is usually 95%.
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Biological Activity

2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one is a synthetic compound belonging to the class of heterocyclic compounds, notable for its spirocyclic structure and potential biological activities. This article explores its biological activity, focusing on antimicrobial, antioxidant, and potential neuroprotective properties, supported by data tables and relevant research findings.

• Molecular Formula : C$_{12}$H$_{20}$ClNO$_2$
• Molecular Weight : 245.74 g/mol
• CAS Number : 2098109-39-5

Antimicrobial Activity

Preliminary studies indicate that compounds with similar structural features exhibit antimicrobial properties. The presence of the chloro group in 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one suggests potential for inhibiting bacterial growth.

Table 1: Comparison of Antimicrobial Activities of Related Compounds

Compound Name	CAS Number	Structural Features	Biological Activity
2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one	2098109-39-5	Hydroxymethyl group	Antimicrobial activity
3-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one	2098109-64-7	Amino group instead of chloro	Significant antimicrobial activity
2-Chloro-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one	2098134-20-2	Ethoxy group instead of methoxy	Potentially similar activity

The structural diversity in these compounds indicates varying degrees of antimicrobial efficacy, suggesting that further research could elucidate the specific mechanisms involved.

Antioxidant Activity

Research has indicated that compounds similar to 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one possess antioxidant properties. These properties are crucial for neutralizing free radicals, which can lead to cellular damage.

Case Study: Antioxidant Properties
In a study examining the antioxidant effects of related spirocyclic compounds, it was found that they effectively scavenged free radicals in vitro, demonstrating a capacity to reduce oxidative stress in various cell lines.

Neuroprotective Potential

Compounds with spirocyclic structures have shown promise in neuroprotection, particularly against oxidative stress-induced neuronal damage. The unique structure of 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one may allow it to interact with neurotransmitter receptors, potentially offering therapeutic benefits in neurodegenerative conditions.

Research Findings
A study focusing on the neuroprotective effects of similar compounds reported significant reductions in apoptosis markers in neuronal cell lines exposed to oxidative stress when treated with these compounds. This suggests that 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)butan-1-one may also exhibit similar protective effects.